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Compound of Interest

Compound Name: Butanal, 3,4-dihydroxy-

Cat. No.: B15477316 Get Quote

A comprehensive review of the current scientific understanding of 3,4-dihydroxybutanal's

biological activities, metabolic fate, and toxicological profile.

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
3,4-Dihydroxybutanal is a simple, four-carbon aldehyde containing two hydroxyl groups. While

its chemical structure is well-defined, a comprehensive review of publicly available scientific

literature reveals a significant gap in the understanding of its specific mechanism of action

within biological systems. There is a notable absence of dedicated research on its biochemical

interactions, cellular targets, and associated signaling pathways. This guide synthesizes the

available chemical information for 3,4-dihydroxybutanal and its isomers and highlights the

current void in experimental data regarding its biological function.

Chemical and Physical Properties
3,4-Dihydroxybutanal exists as different stereoisomers, including (3R)-3,4-dihydroxybutanal

and (3S)-3,4-dihydroxybutanal. The fundamental chemical and physical properties are

summarized below.
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Property Value Source

Molecular Formula C4H8O3 [1][2][3]

Molecular Weight 104.10 g/mol [1][2][3]

IUPAC Name
(3R)-3,4-dihydroxybutanal /

(3S)-3,4-dihydroxybutanal
[1][2]

CAS Number

44595-51-9 ((3R)-isomer),

81893-52-9 ((3S)-isomer),

34764-22-2 (unspecified

stereochemistry)

[1][3][4]

Other related isomers such as 2,3-dihydroxybutanal and 4,4-dihydroxybutanal also share the

same molecular formula and weight but differ in the arrangement of their atoms.[5][6][7]

Current State of Research on the Mechanism of
Action
A thorough search of scientific databases and literature reveals a significant lack of studies

focused on the mechanism of action of 3,4-dihydroxybutanal. There is no readily available

information on:

Specific cellular receptors or protein targets.

Involvement in any defined signaling pathways.

Enzymatic interactions or metabolic fate within cells.

Pharmacological or toxicological effects.

The absence of such data prevents the construction of any evidence-based signaling pathway

diagrams or the summary of quantitative experimental data as requested.

Postulated Biological Relevance and Future
Research Directions
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Given its chemical structure as a reactive aldehyde with hydroxyl groups, 3,4-dihydroxybutanal

could potentially be involved in several biological processes:

Metabolism: It may be an intermediate in carbohydrate metabolism or a byproduct of other

metabolic pathways.

Toxicity: Aldehydes are known to be reactive and can form adducts with proteins and DNA,

potentially leading to cellular damage.

Signaling: Small molecules can act as signaling molecules in various cellular processes.

To elucidate the mechanism of action of 3,4-dihydroxybutanal, the following experimental

approaches would be necessary:

Experimental Protocols for Future Investigation
A. Target Identification Studies:

Affinity Chromatography: Synthesize a 3,4-dihydroxybutanal-linked resin to pull down

interacting proteins from cell lysates.

Mass Spectrometry-based Proteomics: Identify proteins that are post-translationally modified

by 3,4-dihydroxybutanal.

B. Cellular Pathway Analysis:

Transcriptomic and Proteomic Profiling: Treat cells with 3,4-dihydroxybutanal and analyze

changes in gene and protein expression to identify affected pathways.

Metabolomic Analysis: Determine the metabolic fate of 3,4-dihydroxybutanal by tracing

isotopically labeled forms of the molecule.

C. Toxicological and Pharmacological Screening:

Cell Viability Assays: Determine the cytotoxic effects of 3,4-dihydroxybutanal on various cell

lines.

Enzyme Inhibition Assays: Screen for inhibitory effects against a panel of relevant enzymes.
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Logical Workflow for Future Research
The following diagram illustrates a logical workflow for initiating research into the mechanism of

action of 3,4-dihydroxybutanal.

Phase 1: Target Identification Phase 2: Pathway Elucidation

Phase 3: Validation and Characterization
Synthesize and Purify
3,4-dihydroxybutanal

High-Throughput Screening
(e.g., cell viability, reporter assays)

Affinity Purification-Mass Spectrometry

Transcriptomics and Proteomics
(RNA-Seq, LC-MS/MS)

Bioinformatic Pathway Analysis

Metabolic Fate Analysis
(Isotope Tracing)

Validate Putative Targets
(e.g., CRISPR, siRNA)

In Vitro and In Vivo
Functional Assays

Elucidate Mechanism of Action

Click to download full resolution via product page

Caption: A proposed experimental workflow for investigating the mechanism of action of 3,4-

dihydroxybutanal.

Conclusion
The current body of scientific literature does not contain sufficient information to provide an in-

depth technical guide on the mechanism of action of 3,4-dihydroxybutanal. Its biological role

remains largely uncharacterized. The information presented here summarizes the known

chemical properties and proposes a roadmap for future research that could fill this significant

knowledge gap. For researchers and drug development professionals, 3,4-dihydroxybutanal

represents an unexplored area with potential for new discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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